Hypercholesterolemia

Description

Hypercholesterolemia is a metabolic disorder characterized by abnormally high levels of cholesterol in the blood. Specifically, it refers to elevated low-density lipoprotein (LDL) cholesterol, often accompanied by high total cholesterol and sometimes high triglycerides, or low high-density lipoprotein (HDL) cholesterol. This condition significantly increases the risk of atherosclerosis, coronary artery disease, stroke, and peripheral artery disease, primarily due to plaque accumulation in arterial walls. Management involves lifestyle modifications and pharmacotherapy.